Cas no 155142-69-1 (3,3-Difluoropropanoic acid)

• Product name: 3,3-Difluoropropanoic acid
• CAS No: 155142-69-1
• MF: C₃H₄F₂O₂
• MW: 110.059468269348
• MDL: MFCD12024562
• CID: 1037408
• PubChem ID: 16218396

3,3-Difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluoropropanoic acid
• 3,3-Difluoropropionic acid
• 155142-69-1
• SY008513
• P18472
• DB-064076
• BS-52974
• CS-0054587
• EN300-90870
• AKOS010145776
• MFCD12024562
• SHJWFIDAWODQSR-UHFFFAOYSA-N
• 3,3-Difluoropropanoic'acid
• AMY6157
• Propanoic acid, 3,3-difluoro-
• TriHydrogen-substituted perfluoroPropanoic acid
• DTXSID50584926
• SCHEMBL1032308
• 3,3-Difluoro-propanoic acid
• SB22604
• 3,3-Difluoropropanoicacid

• MDL： MFCD12024562
• Inchi： InChI=1S/C3H4F2O2/c4-2(5)1-3(6)7/h2H,1H2,(H,6,7)
• InChI Key： SHJWFIDAWODQSR-UHFFFAOYSA-N
• SMILES： C(C(F)F)C(=O)O

Computed Properties

• Exact Mass: 110.01793569g/mol
• Monoisotopic Mass: 110.01793569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3,3-Difluoropropanoic acid

Comprehensive Overview of 3,3-Difluoropropanoic Acid (CAS No. 155142-69-1): Properties, Applications, and Industry Insights

3,3-Difluoropropanoic acid (CAS No. 155142-69-1) is a fluorinated carboxylic acid with significant relevance in pharmaceutical, agrochemical, and material science industries. Its unique molecular structure, featuring two fluorine atoms at the beta position, enhances its reactivity and stability, making it a versatile intermediate in organic synthesis. This compound is increasingly sought after due to its role in designing fluorinated bioactive molecules, a trending topic in drug discovery and sustainable chemistry.

The growing demand for fluorinated compounds like 3,3-Difluoropropanoic acid is driven by their ability to improve metabolic stability and bioavailability in pharmaceuticals. Researchers and manufacturers frequently search for "synthesis of 3,3-Difluoropropanoic acid" or "applications of fluorinated carboxylic acids," reflecting its industrial importance. This aligns with the broader interest in green chemistry and eco-friendly fluorination methods, which aim to reduce environmental impact while maintaining efficiency.

From a technical perspective, 3,3-Difluoropropanoic acid exhibits a pKa of approximately 2.8, making it a moderately strong acid. Its solubility in polar solvents like water and ethanol facilitates its use in catalytic reactions and peptide coupling. Recent studies highlight its utility in constructing fluoroalkylated heterocycles, a hot topic in medicinal chemistry due to their potential in treating resistant diseases. These attributes make it a focal point for queries such as "3,3-Difluoropropanoic acid derivatives" and "fluorine in drug design."

In material science, 155142-69-1 serves as a precursor for fluorinated polymers with enhanced thermal and chemical resistance. Innovations in high-performance coatings and electronic materials often leverage its properties, addressing search trends like "fluoropolymers for renewable energy." The compound’s compatibility with click chemistry further expands its applications in bioconjugation and nanotechnology, areas gaining traction in academic and industrial research.

Quality control and regulatory compliance are critical for 3,3-Difluoropropanoic acid suppliers. Analytical techniques such as HPLC and NMR spectroscopy ensure purity, while adherence to REACH and FDA guidelines guarantees safety. Users often inquire about "CAS 155142-69-1 specifications" or "safe handling of fluorinated acids," underscoring the need for transparent technical data and best practices.

Looking ahead, the demand for 3,3-Difluoropropanoic acid is projected to rise alongside advancements in targeted drug delivery and smart materials. Its integration into AI-driven molecular design tools exemplifies how computational chemistry is reshaping synthetic pathways. By addressing search intent around "future of fluorinated intermediates" and "sustainable fluorination," this article bridges industry gaps and fosters informed decision-making.